![molecular formula C7H6N4OS B1460658 7-(methylthio)pyrimido[4,5-d]pyrimidin-4(3H)-one CAS No. 91996-86-0](/img/structure/B1460658.png)
7-(methylthio)pyrimido[4,5-d]pyrimidin-4(3H)-one
Overview
Description
Scientific Research Applications
Antibacterial Activity
The compound has been reported to have potential antibacterial activity . It has been synthesized and tested for its ability to inhibit bacterial growth, contributing to our understanding of its therapeutic applications .
Antifolate Activity
Fused pyrimidine compounds, including this one, have been associated with antifolate activity . Antifolates are a type of drug that inhibits the function of folic acid, which is essential for cell division and growth. They are often used in cancer treatment.
Tyrosine Kinase Inhibition
The compound has been associated with tyrosine kinase inhibition . Tyrosine kinases are enzymes responsible for the activation of many proteins by signal transduction cascades. The enzymes play significant roles in the control of cell growth and differentiation.
Anti-inflammatory Activity
This compound has been associated with anti-inflammatory activity . Anti-inflammatory agents are often used to reduce inflammation and can be used in the treatment of conditions like arthritis.
Anticancer Activity
The compound has been associated with anticancer activity . It could potentially be used in the development of new anticancer drugs.
Antiviral Activity
The compound has been associated with antiviral activity . Antiviral drugs are a class of medication used specifically for treating viral infections.
Mechanism of Action
Target of Action
Similar compounds have been identified as selective inhibitors of jak1 , a type of kinase. Kinases are proteins that play a crucial role in cell signaling pathways, and their deregulation can lead to diseases such as cancer .
Mode of Action
If it acts similarly to other kinase inhibitors, it likely binds to the atp-binding pocket of the kinase, preventing the kinase from phosphorylating its substrates and thus inhibiting its activity .
Biochemical Pathways
If it inhibits jak1 like similar compounds, it could affect pathways such as the jak-stat signaling pathway, which is involved in processes like cell growth, differentiation, and immune response .
Pharmacokinetics
Similar compounds have been tested for in vitro adme, herg, kinase profiling, and pharmacokinetic tests . These tests would provide information on the compound’s bioavailability and potential for drug-drug interactions.
Result of Action
If it acts as a kinase inhibitor, it could potentially halt cell proliferation and induce apoptosis, especially in cancer cells with overactive kinases .
properties
IUPAC Name |
2-methylsulfanyl-6H-pyrimido[4,5-d]pyrimidin-5-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N4OS/c1-13-7-8-2-4-5(11-7)9-3-10-6(4)12/h2-3H,1H3,(H,8,9,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSYONTNEHMOPDC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC=C2C(=O)NC=NC2=N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N4OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-(methylthio)pyrimido[4,5-d]pyrimidin-4(3H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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